![molecular formula C22H21BrO7 B2752452 2-Methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate CAS No. 385420-42-8](/img/structure/B2752452.png)
2-Methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
Description
2-Methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C22H21BrO7 and its molecular weight is 477.307. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis Building Block
This compound serves as a versatile building block in organic synthesis. Its structure contains functional groups that are amenable to further chemical reactions, making it a valuable starting material for synthesizing a variety of complex molecules. For instance, the methoxyethyl and bromo groups can undergo substitution reactions to introduce new substituents .
Medicinal Chemistry Precursor
In medicinal chemistry, this compound can be used to synthesize potential drug candidates. The presence of a benzofuran moiety is particularly interesting since benzofuran derivatives are known for their biological activities, which include anti-inflammatory, anticancer, and antiviral properties .
Material Science Applications
The compound’s molecular structure suggests potential applications in material science, particularly in the development of organic semiconductors. Benzofurans are known to contribute to the thermal stability and electronic properties of materials, which could be beneficial in creating new types of organic electronic devices .
Catalysis Research
Researchers in the field of catalysis might find this compound useful as a ligand or a ligand precursor. The methoxyphenyl group can coordinate to metal centers, potentially leading to the development of new catalytic systems for chemical transformations .
Neutron Capture Therapy
Boron-containing compounds are of interest in the field of neutron capture therapy for cancer treatment. While this compound does not contain boron, its bromine atom could potentially be replaced with boron through halogen exchange reactions, making it a candidate for further research in this area .
Chemical Education
Due to its structural complexity and the presence of multiple functional groups, this compound can be used as an educational tool in advanced organic chemistry courses to teach students about reaction mechanisms and synthetic strategies .
properties
IUPAC Name |
2-methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrO7/c1-13-21(22(25)28-9-8-26-2)16-10-20(17(23)11-19(16)30-13)29-12-18(24)14-4-6-15(27-3)7-5-14/h4-7,10-11H,8-9,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCRWRYYDHSGER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC(=C(C=C2O1)Br)OCC(=O)C3=CC=C(C=C3)OC)C(=O)OCCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrO7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxyethyl 6-bromo-5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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